Cas no 1289386-24-8 ((2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride)

(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is a chemically synthesized amine derivative featuring a benzyl group substituted with chloro and fluoro moieties, coupled with a pyrrolidine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of halogen substituents enhances its reactivity and binding affinity, making it suitable for applications in drug discovery, particularly in the development of receptor-targeted therapies. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. Its well-defined structure allows for precise modifications, supporting its use in the synthesis of novel therapeutic agents.
(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride structure
1289386-24-8 structure
Product Name:(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
CAS No:1289386-24-8
MF:C11H15Cl2FN2
MW:265.154604196548
CID:2164461
Update Time:2025-06-08

(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride
    • N-(2-Chloro-6-fluorobenzyl)pyrrolidin-3-amine hydrochloride
    • (S)-N-(2-Chloro-6-fluorobenzyl)pyrrolidin-3-amine hydrochloride
    • (R)-N-(2-Chloro-6-fluorobenzyl)pyrrolidin-3-amine hydrochloride
    • SBB075349
    • (2-Chloro-6-fluorobenzyl)pyrrolidin-3-ylamine hydrochloride
    • [(2-chloro-6-fluorophenyl)methyl]pyrrolidin-3-ylamine, chloride
    • Inchi: 1S/C11H14ClFN2.ClH/c12-10-2-1-3-11(13)9(10)7-15-8-4-5-14-6-8;/h1-3,8,14-15H,4-7H2;1H
    • InChI Key: KEKMADLBIVIMGK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CNC1CNCC1)F.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Topological Polar Surface Area: 24.1

(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Security Information

(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride Pricemore >>

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Additional information on (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride

Introduction to (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1289386-24-8)

(2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride, identified by its CAS number 1289386-24-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride incorporates a benzyl group substituted with both chloro and fluoro atoms, which are known to enhance the metabolic stability and binding affinity of the molecule. The pyrrolidin-3-yl moiety adds another layer of complexity, contributing to the compound's unique pharmacophoric features. This combination of structural elements makes it an intriguing subject for studying its potential interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride has been studied for its potential role in modulating various cellular processes. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be beneficial in treating a range of diseases, including inflammatory disorders and cancer.

One of the most compelling aspects of (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is its synthetic accessibility. The presence of well-defined functional groups allows for modifications that can fine-tune its biological activity. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, ensuring that it meets the stringent requirements for preclinical and clinical studies.

The pharmacokinetic properties of (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride are also of great interest. Studies have shown that the chloro and fluoro substituents contribute to improved oral bioavailability, which is a critical factor for drug efficacy. Additionally, the pyrrolidinyl group enhances water solubility, facilitating better absorption and distribution within the body.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding interactions between (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride and its target proteins. These simulations have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level, guiding the design of more effective derivatives.

In clinical trials, (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride has shown promise in treating certain types of cancer by inhibiting key signaling pathways involved in tumor growth. The compound's ability to selectively target cancer cells while minimizing side effects on healthy tissues makes it an attractive candidate for further development.

The regulatory landscape for pharmaceutical compounds like (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-yl-amine hydrochloride is stringent but well-defined. Manufacturers must adhere to strict guidelines to ensure safety and efficacy before these compounds can be approved for human use. Ongoing research aims to streamline this process by leveraging innovative technologies such as artificial intelligence and machine learning to predict potential side effects and optimize dosing regimens.

The environmental impact of synthesizing and disposing of pharmaceutical compounds is also a growing concern. Efforts are being made to develop more sustainable synthetic routes for (2-Chloro-6-fluoro-benzyl)-pyrrolidin-3-ylihydrochloride, minimizing waste and reducing energy consumption. These initiatives align with global efforts to promote green chemistry and sustainable practices in the pharmaceutical industry.

The future prospects for (2-Chloro-octafluorobenzylethanol) pyrrolyl]amine hydrochloride are bright, with ongoing research uncovering new applications and refining its therapeutic potential. As our understanding of biological systems continues to evolve, this compound is likely to play a significant role in the development of next-generation treatments for various diseases.

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